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Cat. No.: B1213497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The tellurite reduction test is a biochemical assay used in the differentiation of Mycobacterium

species. This test is particularly useful in distinguishing members of the Mycobacterium avium

complex (MAC) and rapidly growing mycobacteria from other non-chromogenic, slow-growing

species. The principle of the test is based on the ability of certain mycobacteria to reduce

colorless potassium tellurite (K₂TeO₃) to black, metallic tellurium (Te⁰) through the action of

intracellular reductases. The resulting black precipitate provides a clear visual indication of a

positive reaction.

Principle of the Test
Certain species of Mycobacterium possess enzymes, broadly referred to as tellurite

reductases, that catalyze the reduction of tellurite ions. This reduction is a detoxification

process, as tellurite is toxic to most microorganisms. The enzymatic reaction involves the

transfer of electrons to the tellurite ion, resulting in the formation of insoluble, black metallic

tellurium, which accumulates within and around the bacterial cells.
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The following table summarizes the expected tellurite reduction results for various

Mycobacterium species. It is important to note that comprehensive quantitative data on the

percentage of positive strains and precise time to positivity for all species are not readily

available in the public domain. The information provided is based on established qualitative

findings.

Mycobacterium
Species

Growth Rate
Expected Tellurite
Reduction Result

Typical Time to
Positivity

M. tuberculosis

complex
Slow Negative N/A

M. avium complex

(MAC)
Slow Positive 3 - 4 days

M. kansasii Slow Negative N/A

M. marinum Slow Variable Variable

M. simiae Slow Negative N/A

M. gordonae Slow Negative N/A

M. xenopi Slow Negative N/A

M. fortuitum Rapid Positive ≤ 3 days

M. chelonae Rapid Positive ≤ 3 days

M. abscessus Rapid Positive ≤ 3 days

M. smegmatis Rapid Positive ≤ 3 days

Experimental Protocols
Materials

Middlebrook 7H9 Broth

0.2% Potassium Tellurite solution (sterile)

Sterile test tubes
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Actively growing cultures of Mycobacterium species on Lowenstein-Jensen (LJ) medium

Sterile inoculating loops or swabs

Incubator at 37°C

Positive Control: Mycobacterium avium subsp. avium (e.g., ATCC 25291)

Negative Control: Mycobacterium gordonae (e.g., ATCC 14470)

Procedure
Inoculation: In a biosafety cabinet, inoculate a tube of Middlebrook 7H9 Broth with a heavy

inoculum from a fresh, actively growing culture of the Mycobacterium species to be tested.

Ensure a turbid suspension.

Incubation: Incubate the inoculated broth tubes at 37°C for 7 days.

Addition of Tellurite: After the initial 7-day incubation, add 2 drops of the 0.2% potassium
tellurite solution to each broth tube. Mix gently.

Re-incubation: Re-incubate the tubes at 37°C and examine daily for up to 4 days for the

appearance of a black precipitate.

Interpretation:

Positive Result: The development of a black precipitate in the bottom of the tube or

throughout the medium indicates tellurite reduction.

Negative Result: The absence of a black precipitate (the broth may appear brownish,

which is considered negative) indicates a negative result.

Quality Control
It is essential to run positive and negative controls with each batch of tests to ensure the

reliability of the results.
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Positive Control:Mycobacterium avium subsp. avium (e.g., ATCC 25291) should produce a

black precipitate.

Negative Control:Mycobacterium gordonae (e.g., ATCC 14470) should show no black

precipitate.

Visualizations
Experimental Workflow

To cite this document: BenchChem. [Application Notes and Protocols: Tellurite Reduction
Test for Mycobacterium Species Differentiation]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1213497#tellurite-reduction-test-protocol-for-
differentiating-mycobacterium-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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